![molecular formula C11H18N2O2 B7512851 N-cyclopropyl-2-(2-oxoazepan-1-yl)acetamide](/img/structure/B7512851.png)
N-cyclopropyl-2-(2-oxoazepan-1-yl)acetamide
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Overview
Description
N-cyclopropyl-2-(2-oxoazepan-1-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of N-cyclopropyl-2-(2-oxoazepan-1-yl)acetamide is not fully understood. However, it is believed to act by modulating the activity of neurotransmitters in the brain, such as GABA and glutamate. This modulation leads to a reduction in neuronal excitability, resulting in the observed anticonvulsant, analgesic, and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-cyclopropyl-2-(2-oxoazepan-1-yl)acetamide in lab experiments is its ability to exhibit multiple pharmacological effects. This makes it a promising candidate for drug development. However, one of the limitations of using this compound is its low solubility, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the research of N-cyclopropyl-2-(2-oxoazepan-1-yl)acetamide. One potential direction is the investigation of its potential applications in the treatment of neurological disorders such as epilepsy and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects associated with its use.
In conclusion, this compound is a promising compound that has shown potential in the field of medicine. Its ability to exhibit multiple pharmacological effects makes it a promising candidate for drug development. However, further research is needed to fully understand its mechanism of action and to identify any potential side effects associated with its use.
Synthesis Methods
N-cyclopropyl-2-(2-oxoazepan-1-yl)acetamide can be synthesized by the reaction of cyclopropylamine with 2-oxoazepan-1-ylacetyl chloride. This reaction results in the formation of this compound, which can be purified by recrystallization.
Scientific Research Applications
N-cyclopropyl-2-(2-oxoazepan-1-yl)acetamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. Additionally, this compound has shown promising results in the treatment of anxiety and depression.
properties
IUPAC Name |
N-cyclopropyl-2-(2-oxoazepan-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2O2/c14-10(12-9-5-6-9)8-13-7-3-1-2-4-11(13)15/h9H,1-8H2,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSBWXDGNQWDXBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=O)N(CC1)CC(=O)NC2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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